Cas no 2034547-52-7 (N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 2034547-52-7
• MF: C₂₀H₁₆N₄O₂
• MW: 344.3666
• CID: 5353000
• Update Time: 2025-10-29

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-3-pyrazol-1-ylbenzamide
• N-((2-(furan-2-yl)pyridin-4-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide
• N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide

• Inchi： 1S/C20H16N4O2/c25-20(16-4-1-5-17(13-16)24-10-3-8-23-24)22-14-15-7-9-21-18(12-15)19-6-2-11-26-19/h1-13H,14H2,(H,22,25)
• InChI Key： FGXVMICRLLRVIC-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C1C([H])=C([H])C([H])=C(C=1[H])N1C([H])=C([H])C([H])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• XLogP3: 2.4
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide

Professional Introduction to N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide (CAS No. 2034547-52-7)

N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034547-52-7, represents a convergence of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a furan moiety, a pyridine ring, and a pyrazole scaffold creates a diverse chemical landscape that can interact with various biological targets. These structural features are particularly relevant in the context of modern drug design, where multivalency and heterocyclic complexity are often leveraged to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in the development of small molecules that can modulate central nervous system (CNS) functions. The combination of the furan, pyridine, and pyrazole units in N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide suggests potential activity in pathways related to neurodegeneration, pain perception, and cognitive disorders. Preliminary computational studies have indicated that this compound may exhibit binding interactions with receptors and enzymes involved in these processes.

The benzamide moiety is another critical component of this molecule, known for its role in enhancing solubility and bioavailability. This feature is particularly important in pharmaceutical applications, where efficient delivery to target tissues is essential for therapeutic efficacy. Additionally, the methyl group attached to the pyridine ring may contribute to steric hindrance, influencing the compound's ability to bind to specific biological targets with high precision.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design, where computational modeling is used to predict and optimize molecular interactions. N-{[2-(furan-2-yl)pyridin-4-yl)methyl]-3-(1H-pyrazol-1-y]benzamide has been subjected to such analyses, revealing potential binding pockets in proteins associated with neurological disorders. These findings align with current research trends aimed at identifying novel therapeutic agents capable of modulating complex biological pathways.

The pyrazole scaffold, a heterocyclic compound with a five-membered ring containing two nitrogen atoms, is well-documented for its pharmacological properties. Pyrazole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. In the context of N-{[2-(furan-2-y]pyridin4-yl)methyl]-3-(1H-pyrazol1-y]benzamide), the pyrazole ring may contribute to interactions with biological targets by forming hydrogen bonds or participating in hydrophobic interactions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods are integral to modern organic synthesis, enabling the rapid assembly of intricate molecular structures that would be challenging to achieve through traditional synthetic routes.

Evaluation of N-{[2-(furan2-y]pyridin4-yl)methyl]-3-(1H-pyrazol1-y]benzamide has begun in preclinical studies, focusing on its pharmacokinetic properties and potential side effects. Early results suggest favorable solubility profiles and reasonable metabolic stability, which are crucial factors for drug development. Furthermore, preliminary toxicity assays have not revealed significant adverse effects at tested concentrations, indicating a potentially safe profile for further investigation.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery process for novel bioactive compounds like N-{[2-(furan2-y]pyridin4-yl)methyl]-3-(1H-pyrazol1-y]benzamide). By leveraging these technologies, researchers can rapidly identify promising candidates for further validation. This approach aligns with global efforts to address unmet medical needs through innovative drug development strategies.

In conclusion, N-{[2-(furan2-y]pyridin4-yl)methyl]-3-(1H-pyrazol1-y]benzamide represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing research efforts aimed at modulating neurological and other disease-related pathways. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may emerge as a significant contributor to future medical advancements.